Cas no 66374-24-1 ( )
structure
Product Name:
CAS No:66374-24-1
MF:C18H14O
MW:246.303164958954
CID:963856
PubChem ID:5358073
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (5E)-5-benzylidene-3-phenylcyclopent-2-en-1-one
- 1-Phenyl-3-benzal-cyclopenten-(5)-on-(4)
- 5-Benzyliden-3-phenyl-cyclopent-2-enon
- 5-benzylidene-3-phenyl-cyclopent-2-enone
- AC1NSBYB
- NSC225092
- STK993589
- NCGC00326209-01
- NSC-225092
- AB01320698-02
- DTXSID10418334
- 66374-24-1
- AKOS005658009
-
-
- Inchi: 1S/C18H14O/c19-18-13-16(15-9-5-2-6-10-15)12-17(18)11-14-7-3-1-4-8-14/h1-11,13H,12H2/b17-11+
- InChI Key: JPBJDGIGZLDEBO-GZTJUZNOSA-N
- SMILES: O=C1C=C(C2C=CC=CC=2)C/C/1=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 246.10452
- Monoisotopic Mass: 246.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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